ethyl 2-anilino-5-(3-bromobenzylidene)-4-oxo-4,5-dihydro-3-thiophenecarboxylate

• IUPAC Name: ethyl (5Z)-5-[(3-bromophenyl)methylidene]-4-hydroxy-2-phenyliminothiophene-3-carboxylate
• InChI: InChI=1S/C20H16BrNO3S/c1-2-25-20(24)17-18(23)16(12-13-7-6-8-14(21)11-13)26-19(17)22-15-9-4-3-5-10-15/h3-12,23H,2H2,1H3/b16-12-,22-19?
• InChI Key: RWVSUAAPCVEYQL-PALNNIJKSA-N
• Canonical SMILES: CCOC(=O)C1=C(C(=CC2=CC(=CC=C2)Br)SC1=NC3=CC=CC=C3)O
• Isomeric SMILES: CCOC(=O)C1=C(/C(=C/C2=CC(=CC=C2)Br)/SC1=NC3=CC=CC=C3)O
• Molecular Formula: C20H16BrNO3S
• Molecular Weight: 430.3 g/mol

Description

Ethyl 2-anilino-5-(3-bromobenzylidene)-4-oxo-4,5-dihydro-3-thiophenecarboxylate is a compound used in scientific research for its potential therapeutic applications. It belongs to the family of thiazolidinone derivatives and has been studied extensively for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of ethyl 2-anilino-5-(3-bromobenzylidene)-4-oxo-4,5-dihydro-3-thiophenecarboxylate involves the activation of the peroxisome proliferator-activated receptor gamma (PPARγ). PPARγ is a transcription factor that plays a key role in regulating glucose and lipid metabolism, as well as inflammation. Activation of PPARγ by this compound leads to the downregulation of pro-inflammatory cytokines and the upregulation of anti-inflammatory cytokines, resulting in the anti-inflammatory effects of this compound.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to improve insulin sensitivity and glucose uptake in adipocytes, making it a potential treatment for type 2 diabetes. It has also been shown to inhibit the growth of cancer cells, making it a potential treatment for cancer. In addition, it has been shown to have neuroprotective effects, making it a potential treatment for neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using ethyl 2-anilino-5-(3-bromobenzylidene)-4-oxo-4,5-dihydro-3-thiophenecarboxylate in lab experiments is its specificity for PPARγ activation. This allows researchers to study the effects of PPARγ activation in a controlled manner. However, one of the limitations of using this compound is its potential toxicity at high concentrations. Careful dosing and monitoring are required to ensure the safety of lab animals and researchers.

Future Directions

There are many future directions for research on ethyl 2-anilino-5-(3-bromobenzylidene)-4-oxo-4,5-dihydro-3-thiophenecarboxylate. One area of research is the development of more potent and selective PPARγ agonists for the treatment of diabetes and other metabolic disorders. Another area of research is the investigation of the anti-cancer properties of this compound and its potential use in combination with other cancer treatments. Finally, further research is needed to fully understand the neuroprotective effects of this compound and its potential use in treating neurodegenerative diseases.

Synthesis Methods

The synthesis of ethyl 2-anilino-5-(3-bromobenzylidene)-4-oxo-4,5-dihydro-3-thiophenecarboxylate involves the reaction of ethyl 2-aminothiophene-3-carboxylate with 3-bromobenzaldehyde in the presence of a catalyst. The resulting intermediate is then reacted with aniline to form the final product. The synthesis of this compound has been optimized for high yield and purity.

Scientific Research Applications

Ethyl 2-anilino-5-(3-bromobenzylidene)-4-oxo-4,5-dihydro-3-thiophenecarboxylate has been studied extensively for its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-cancer, and anti-diabetic properties. It has also been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.